Cas no 842970-27-8 (3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide)

• Product Name: 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide
• CAS No: 842970-27-8
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5419417
• Update Time: 2025-05-23

3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide
• 2-Furanpropanamide, 5-ethyl-N-2-thiazolyl-

• Inchi： 1S/C12H14N2O2S/c1-2-9-3-4-10(16-9)5-6-11(15)14-12-13-7-8-17-12/h3-4,7-8H,2,5-6H2,1H3,(H,13,14,15)
• InChI Key： RWPWJKXFSHPIMM-UHFFFAOYSA-N
• SMILES： O1C(CC)=CC=C1CCC(NC1=NC=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide

Introduction to 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide (CAS No. 842970-27-8)

3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With a CAS number of 842970-27-8, this molecule represents a fascinating intersection of furan, thiazole, and amidine moieties, which are known for their diverse pharmacological effects. The compound's structural framework suggests potential applications in the development of novel therapeutic agents, particularly in addressing various metabolic and inflammatory disorders.

The furan ring in 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide is a key feature that contributes to its chemical reactivity and biological significance. Furan derivatives are widely recognized for their role in medicinal chemistry, often serving as key scaffolds in the design of drugs with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the ethyl substituent at the 5-position of the furan ring further enhances its interaction with biological targets, making it a promising candidate for further investigation.

Complementing the furan moiety is the thiazole ring, another heterocyclic component that is extensively studied for its pharmacological properties. Thiazole derivatives are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory effects. The integration of the thiazole ring into the molecular structure of 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide not only enhances its chemical diversity but also opens up new avenues for therapeutic exploration.

The amide functional group in this compound, specifically the N-(1,3-thiazol-2-yl)propanamide, plays a crucial role in modulating its biological activity. Amides are well-documented pharmacophores that contribute to the solubility and bioavailability of drugs. The specific arrangement of atoms in this moiety allows for optimal interactions with biological targets, which is essential for achieving desired therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide and its potential biological targets. These studies have highlighted the compound's ability to interact with enzymes and receptors involved in metabolic pathways, suggesting its potential as an inhibitor or modulator of these processes. Such insights are invaluable for designing targeted therapies against metabolic disorders and inflammation-related diseases.

In vitro studies have demonstrated promising results regarding the pharmacological profile of 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide. Initial experiments have shown that this compound exhibits inhibitory activity against several key enzymes associated with inflammation and oxidative stress. These findings align with current research trends aimed at developing novel therapeutics that address the underlying mechanisms of chronic diseases. The compound's ability to modulate these pathways makes it a compelling candidate for further preclinical development.

The synthesis of 3-(5-ethylfuran-2-yl)-N-(1,3-thiazol-2-yl)propanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are employed to construct the complex heterocyclic framework efficiently. The synthesis pathway also emphasizes green chemistry principles to minimize environmental impact and improve sustainability in pharmaceutical production.

As research continues to uncover new therapeutic applications for heterocyclic compounds like 3-(5-ethylfuran-2-yli)-N-(1,3-thiazol--yli)propanamide (CAS No. 842970--27--8), collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design will accelerate the discovery process and lead to more effective treatments for patients worldwide.

The future prospects for this compound are promising, with ongoing studies exploring its potential in treating a range of diseases. By leveraging advances in chemical biology and medicinal chemistry, researchers aim to develop derivatives of 3-(5--ethylfuran--yli)--N(1--3--thiazol--yli)propanamide that exhibit enhanced potency and selectivity. Such efforts will not only expand our understanding of heterocyclic pharmacophores but also contribute to the development of next-generation therapeutics.